Cas no 1793003-66-3 (3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid)

• Product Name: 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid
• CAS No: 1793003-66-3
• MDL: MFCD20231445
• CID: 4614418
• Update Time: 2025-11-05

3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid

• MDL： MFCD20231445

Additional information on 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid

3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid and Its Significance in CAS No. 1793003-66-3 Research

3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid is a critical compound in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. The CAS No. 1793003-66-3 identifier underscores its importance as a synthetic intermediate in the development of novel therapeutic agents. This compound exhibits a combination of functional groups, including a fluoro substituent, a methoxy group, and a boronic acid moiety, which collectively contribute to its biological activity and chemical reactivity. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a focal point for researchers exploring targeted therapies and drug repositioning strategies.

The boronic acid functionality in 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid is particularly noteworthy for its ability to engage in enantioselective reactions and form stable covalent bonds with biomolecules. This property is leveraged in the synthesis of pharmaceutical compounds with enhanced bioavailability and reduced metabolic degradation. The cyclopentyloxy group further contributes to the compound's solubility profile, enabling it to traverse biological membranes efficiently. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various pathophysiological conditions.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid as a scaffold for designing anti-inflammatory agents. The fluoro substituent at the 2-position has been shown to enhance the compound's metabolic stability while maintaining its antagonistic activity toward pro-inflammatory cytokines. This finding aligns with broader trends in drug design that prioritize the optimization of hydrophobicity and electronic properties to improve therapeutic outcomes. The methoxy group at the 4-position further modulates the compound's hydrogen bonding capacity, which is critical for its interaction with enzyme active sites.

Another significant development in the study of 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid involves its application in prodrug strategies. The boronic acid moiety can be selectively cleaved in vivo under physiological conditions, releasing the active pharmacophore. This mechanism has been explored in the context of targeted drug delivery, where the compound's cell permeability and selective activation properties offer advantages over traditional prodrugs. A 2024 study in Advanced Drug Delivery Reviews highlighted the potential of this compound to serve as a precursor for site-specific therapeutic agents, particularly in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

The synthetic methodologies employed in the preparation of 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid have also seen significant advancements. Traditional approaches involving boronic acid coupling reactions have been refined to improve yield and purity. Recent work in green chemistry has focused on developing environmentally sustainable protocols for its synthesis, reducing the use of hazardous solvents and reagents. These efforts are part of a broader movement toward eco-friendly drug manufacturing, which is gaining traction in the pharmaceutical industry.

Furthermore, the 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid has been investigated for its potential in antimicrobial applications. Its hydrophobic and electrophilic properties enable it to disrupt bacterial cell membranes, a mechanism that has been validated in studies on multidrug-resistant pathogens. This dual functionality as a antimicrobial agent and a drug delivery vehicle positions it as a promising candidate for the development of combination therapies targeting infectious diseases.

In conclusion, the compound 3-(Cyclopentyloxy)-2-fluoro-4-methoxyphenylboronic acid (CAS No. 1793003-66-3) represents a versatile platform for drug discovery and chemical innovation. Its unique structural features and functional groups make it a valuable tool for researchers exploring targeted therapies, prodrug strategies, and antimicrobial applications. As research in computational chemistry and green synthesis continues to evolve, the potential applications of this compound are expected to expand, further solidifying its role in the development of next-generation therapeutic agents.